Cas no 94943-41-6 (D-Apiose,2,3-O-(1-methylethylidene)- (9CI))

D-Apiose,2,3-O-(1-methylethylidene)- (9CI) structure
94943-41-6 structure
Product Name:D-Apiose,2,3-O-(1-methylethylidene)- (9CI)
CAS No:94943-41-6
MF:C11H18O5
MW:230.257624149323
CID:799055
PubChem ID:74789505
Update Time:2025-04-19

D-Apiose,2,3-O-(1-methylethylidene)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • D-Apiose,2,3-O-(1-methylethylidene)- (9CI)
    • 1,2:3,5-DI-O-ISOPROPYLIDENE-ALPHA-D-APIOSE
    • MFCD00038410
    • (2S,3'aR,6'aR)-2',2',5,5-tetramethyl-tetrahydrospiro[1,4-dioxolane-2,6'-furo[2,3-d][1,3]dioxole]
    • 1,2:3,5-Di-O-isopropylidene-D-apiose
    • (3'aR,4S,6'aR)-2,2,2',2'-tetramethylspiro[1,3-dioxolane-4,6'-5,6a-dihydro-3aH-furo[2,3-d][1,3]dioxole]
    • (3a'R,4S,6a'R)-2,2,2',2'-tetramethyldihydro-3a'H-spiro[[1,3]dioxolane-4,6'-furo[2,3-d][1,3]dioxole]
    • alpha-D-Apiose diacetonide
    • 94943-41-6
    • W-204125
    • 25904-06-7
    • W-202095
    • 1,2:3,5-Di-O-isopropylidene-a-D-apio-a-D-furanose
    • Inchi: 1S/C11H18O5/c1-9(2)13-6-11(16-9)5-12-8-7(11)14-10(3,4)15-8/h7-8H,5-6H2,1-4H3/t7-,8+,11-/m0/s1
    • InChI Key: WGCOBUGUSFKJSL-RNSXUZJQSA-N
    • SMILES: O1C(C)(C)OC[C@@]21CO[C@H]1[C@@H]2OC(C)(C)O1

Computed Properties

  • Exact Mass: 230.11542367g/mol
  • Monoisotopic Mass: 230.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 46.2Ų

D-Apiose,2,3-O-(1-methylethylidene)- (9CI) Security Information

  • WGK Germany:3
  • Storage Condition:−20°C
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